Cas no 16325-64-7 (3,4,4-Trimethyl-1-pentanol)

• Product Name: 3,4,4-Trimethyl-1-pentanol
• CAS No: 16325-64-7
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 2780771
• PubChem ID: 53425110
• Update Time: 2025-04-21

3,4,4-Trimethyl-1-pentanol Chemical and Physical Properties

Names and Identifiers

• 3,4,4-TRIMETHYL-1-PENTANOL
• 16325-64-7
• SCHEMBL1982593
• DTXSID80698742
• AKOS013146202
• 3,4,4-Trimethyl-1-pentanol

• Inchi： 1S/C8H18O/c1-7(5-6-9)8(2,3)4/h7,9H,5-6H2,1-4H3
• InChI Key： FQNYRSRCONKFCN-UHFFFAOYSA-N
• SMILES： OCCC(C)C(C)(C)C

Computed Properties

• Exact Mass: 130.135765193Da
• Monoisotopic Mass: 130.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų